Cas no 54415-29-1 (1-(2h-phenanthro[9,10-c]pyrazol-3-yl)ethanone)

1-(2h-phenanthro[9,10-c]pyrazol-3-yl)ethanone structure
54415-29-1 structure
Product Name:1-(2h-phenanthro[9,10-c]pyrazol-3-yl)ethanone
CAS No:54415-29-1
MF:C17H12N2O
MW:260.28998374939
CID:941147
PubChem ID:318640
Update Time:2025-04-19

1-(2h-phenanthro[9,10-c]pyrazol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2h-phenanthro[9,10-c]pyrazol-3-yl)ethanone
    • NSC-256400
    • 54415-29-1
    • NSC256400
    • DTXSID80312517
    • Inchi: 1S/C17H12N2O/c1-10(20)16-15-13-8-4-2-6-11(13)12-7-3-5-9-14(12)17(15)19-18-16/h2-9H,1H3,(H,18,19)
    • InChI Key: GDJYFLTYFGWTBY-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=C2C(C3C=CC=CC=3C3C=CC=CC2=3)=NN1

Computed Properties

  • Exact Mass: 260.09506
  • Monoisotopic Mass: 260.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.335
  • Boiling Point: 363.8°C at 760 mmHg
  • Flash Point: 177.5°C
  • Refractive Index: 1.787
  • PSA: 45.75
  • LogP: 4.07190
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